2-(cyclopentylthio)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-cyclopentylsulfanyl-N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C21H32N2OS2/c1-25-20-9-5-2-6-18(20)15-23-12-10-17(11-13-23)14-22-21(24)16-26-19-7-3-4-8-19/h2,5-6,9,17,19H,3-4,7-8,10-16H2,1H3,(H,22,24)
• InChI Key: JSXBIIACRAUCJJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1CN2CCC(CC2)CNC(=O)CSC3CCCC3
• Molecular Formula: C21H32N2OS2
• Molecular Weight: 392.6 g/mol

Description

2-(cyclopentylthio)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the thioamide family and has a unique structure that makes it an interesting subject of study.

Mechanism of Action

The mechanism of action of 2-(cyclopentylthio)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain cellular pathways that are involved in the growth and proliferation of cancer cells. Additionally, this compound has also been shown to exhibit activity as a dopamine receptor antagonist, which may contribute to its potential applications in the field of neuroscience.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied, but it is believed to exhibit significant activity against certain types of cancer cells. Additionally, this compound has also been shown to exhibit activity as a dopamine receptor antagonist, which may have implications for the treatment of certain neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(cyclopentylthio)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide in lab experiments is its potential to exhibit significant activity against certain types of cancer cells. Additionally, this compound has also been shown to exhibit activity as a dopamine receptor antagonist, which may have implications for the treatment of certain neurological disorders. However, one of the main limitations of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 2-(cyclopentylthio)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide. One potential direction is to further investigate its potential applications in the field of medicinal chemistry, particularly in the development of new cancer treatments. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of neuroscience. Finally, research is also needed to explore the potential limitations and toxicities of this compound in order to fully assess its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 2-(cyclopentylthio)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide can be achieved through a multistep process that involves the use of various reagents and catalysts. The first step involves the reaction of 2-(methylthio)benzaldehyde with piperidine in the presence of a Lewis acid catalyst to form the intermediate product, 1-(2-(methylthio)benzyl)piperidine. The second step involves the reaction of the intermediate product with cyclopentylthiol in the presence of a base to form the final product.

Scientific Research Applications

2-(cyclopentylthio)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide has been studied extensively for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of medicinal chemistry, where it has been shown to exhibit significant activity against certain types of cancer cells. Additionally, this compound has also been studied for its potential applications in the field of neuroscience, where it has been shown to exhibit activity as a dopamine receptor antagonist.